Cas no 1069-58-5 ((triethylammonium) maleate)
(triethylammonium) maleate structure
Product Name:(triethylammonium) maleate
CAS No:1069-58-5
MF:C16H34N2O4
MW:318.452165126801
CID:893849
Update Time:2025-04-19
(triethylammonium) maleate Chemical and Physical Properties
Names and Identifiers
-
- (triethylammonium) maleate
- (Z)-but-2-enedioic acid,N,N-diethylethanamine
- 2-Butenedioic acid (2Z)-, compd. with N,N-diethylethanamine (1:1)
- 2-Butenedioic acid (Z)-, compd. with N,N-diethylethanamine (1:1)
- bis(N,N-diethylethanaminium) (2Z)-but-2-enedioate
- N,N-diethylethanamine (2Z)-but-2-enedioate
- Triethylammonium maleate
- 2-Butenedioic acid (2Z)-, compd. with N,N-diethylethanamine
-
- Inchi: 1S/2C6H15N.C4H4O4/c2*1-4-7(5-2)6-3;5-3(6)1-2-4(7)8/h2*4-6H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1-
- InChI Key: PNFDNSSZPUGEPI-KSBRXOFISA-N
- SMILES: [NH+](CC)(CC)CC.[NH+](CC)(CC)CC.C([O-])(=O)/C=C\C([O-])=O
Computed Properties
- Exact Mass: 318.25202
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- PSA: 89.14
(triethylammonium) maleate Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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